Cas no 1573-28-0 (3,6-Dimethyl-3-heptanol)

3,6-Dimethyl-3-heptanol is a branched-chain secondary alcohol with the molecular formula C9H20O. It is commonly utilized as an intermediate in organic synthesis and fragrance applications due to its stable structure and mild, characteristic odor. The compound's tertiary alcohol group enhances its reactivity in esterification and etherification reactions, making it valuable for producing derivatives with tailored properties. Its branched alkyl chains contribute to low volatility and improved solubility in nonpolar solvents. 3,6-Dimethyl-3-heptanol is also noted for its compatibility with various industrial formulations, including lubricants and plasticizers, where thermal and oxidative stability are required. Handling should follow standard safety protocols for secondary alcohols.
3,6-Dimethyl-3-heptanol structure
3,6-Dimethyl-3-heptanol structure
Product Name:3,6-Dimethyl-3-heptanol
CAS No:1573-28-0
MF:C9H20O
MW:144.254503250122
MDL:MFCD00021828
CID:83799
PubChem ID:15297
Update Time:2025-10-21

3,6-Dimethyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethyl-3-heptanol
    • 3,6-dimethylheptan-3-ol
    • 3,6-dimethyl-heptan-3-ol
    • 3-Heptanol,3,6-dimethyl
    • Methyl-aethyl-isoamyl-carbinol
    • Methyl-aethyl-isopentyl-carbinol
    • methyl-ethyl-isopentyl-carbinol
    • SCHEMBL631520
    • AKOS009158720
    • HVPGGLNDHUWMLS-UHFFFAOYSA-N
    • MFCD00021828
    • 1573-28-0
    • FT-0667450
    • DTXSID90870890
    • AS-58604
    • CS-0337051
    • 3-Heptanol, 3,6-dimethyl-
    • G77457
    • MDL: MFCD00021828
    • Inchi: 1S/C9H20O/c1-5-9(4,10)7-6-8(2)3/h8,10H,5-7H2,1-4H3
    • InChI Key: HVPGGLNDHUWMLS-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CCC(C)C

Computed Properties

  • Exact Mass: 144.15100
  • Monoisotopic Mass: 144.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Liquid
  • Density: 0,82 g/cm3
  • Melting Point: 6.15°C (estimate)
  • Boiling Point: 173°C
  • Flash Point: 70°C
  • Refractive Index: 1.4290
  • PSA: 20.23000
  • LogP: 2.58360
  • Solubility: Not determined

3,6-Dimethyl-3-heptanol Security Information

3,6-Dimethyl-3-heptanol Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3,6-Dimethyl-3-heptanol Pricemore >>

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3,6-Dimethyl-3-heptanol Production Method

Additional information on 3,6-Dimethyl-3-heptanol

3,6-Dimethyl-3-heptanol: A Comprehensive Overview

3,6-Dimethyl-3-heptanol, also known by its CAS number 1573-28-0, is a versatile organic compound with a unique structure and diverse applications. This alcohol derivative has garnered significant attention in recent years due to its potential in various industrial and biochemical processes. The compound's structure, consisting of a seven-carbon chain with two methyl groups attached to the third carbon, provides it with distinctive chemical properties that make it valuable in numerous fields.

The synthesis of 3,6-Dimethyl-3-heptanol can be achieved through several methods, including catalytic hydrogenation of the corresponding ketone or through biotechnological routes involving engineered microorganisms. Recent advancements in metabolic engineering have enabled the production of this compound via microbial fermentation, which offers a sustainable and eco-friendly alternative to traditional chemical synthesis methods. This approach aligns with the growing global emphasis on green chemistry and renewable resources.

In terms of physical and chemical properties, 3,6-Dimethyl-3-heptanol exhibits a boiling point of approximately 175°C and a density of 0.84 g/cm³. Its solubility in water is moderate, making it suitable for applications that require both hydrophilic and lipophilic interactions. The compound's ability to form stable emulsions has been leveraged in the food industry for the development of novel flavor delivery systems. Recent studies have explored its use as a natural flavor enhancer in beverages and processed foods, where it contributes to the perception of sweetness and aroma.

The application of 3,6-Dimethyl-3-heptanol extends beyond food technology into the pharmaceutical sector. Researchers have investigated its potential as a drug delivery vehicle due to its biocompatibility and ability to encapsulate hydrophobic drugs. In one notable study published in 2022, the compound was used as a matrix material for the development of controlled-release drug formulations, demonstrating promising results in vitro.

In the realm of materials science, 3,6-Dimethyl-3-heptanol has been employed as a precursor for the synthesis of advanced polymers and surfactants. Its branched structure imparts unique rheological properties to these materials, making them suitable for use in coatings and lubricants. A 2021 study highlighted its role in enhancing the thermal stability of polyurethane foams, which has implications for insulation materials used in construction.

The environmental impact of 3,6-Dimethyl-3-heptanol has also been a topic of interest among researchers. Biodegradation studies indicate that the compound is readily metabolized by soil microorganisms under aerobic conditions, suggesting low persistence in the environment. This characteristic makes it an attractive option for industries seeking to minimize their ecological footprint.

In conclusion, 3,6-Dimethyl-3-heptanol, with its CAS number 1573-28-0, stands out as a multifaceted compound with applications spanning food technology, pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to scalability and cost-effectiveness. As industries increasingly prioritize sustainability and innovation, compounds like this are poised to play a pivotal role in shaping future technologies.

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